Cas no 3407-15-6 (Benzo[b]thiophene, 2-(phenylmethyl)-)

Benzo[b]thiophene, 2-(phenylmethyl)- structure
3407-15-6 structure
Product Name:Benzo[b]thiophene, 2-(phenylmethyl)-
CAS No:3407-15-6
MF:C15H12S
MW:224.320782661438
CID:1461449
PubChem ID:12758157
Update Time:2025-04-20

Benzo[b]thiophene, 2-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzo[b]thiophene, 2-(phenylmethyl)-
    • 2-benzyl-1-benzothiophene
    • DTXSID10509110
    • SCHEMBL6344255
    • AKOS000281785
    • 2-benzyl-benzo[b]thiophene
    • 2-Benzylbenzo[b]thiophene
    • 3407-15-6
    • ICSJVDUSLIMVNZ-UHFFFAOYSA-N
    • Inchi: 1S/C15H12S/c1-2-6-12(7-3-1)10-14-11-13-8-4-5-9-15(13)16-14/h1-9,11H,10H2
    • InChI Key: ICSJVDUSLIMVNZ-UHFFFAOYSA-N
    • SMILES: S1C2C=CC=CC=2C=C1CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 224.06606
  • Monoisotopic Mass: 224.06597156g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 28.2Ų

Experimental Properties

  • PSA: 0
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